Cas no 1179182-94-5 (1-(3-Fluorophenyl)-2-methylpropan-1-amine)

1-(3-Fluorophenyl)-2-methylpropan-1-amine is a fluorinated aromatic amine with a branched alkyl chain, offering a unique structural profile for synthetic and pharmaceutical applications. The fluorine substitution at the meta position enhances its electronic properties, making it a valuable intermediate in medicinal chemistry, particularly for designing bioactive molecules. The methyl group on the propanamine backbone contributes to steric modulation, potentially improving selectivity in receptor interactions. This compound is characterized by its stability and solubility in common organic solvents, facilitating its use in multi-step synthesis. Its well-defined structure allows for precise modifications, supporting research in drug discovery and material science.

1-(3-Fluorophenyl)-2-methylpropan-1-amine structure

1179182-94-5 structure

Product Name:1-(3-Fluorophenyl)-2-methylpropan-1-amine

CAS No:1179182-94-5

MF:C₁₀H₁₄FN

MW:167.223266124725

MDL:MFCD12153854

CID:5186740

PubChem ID:53420123

Update Time:2025-06-07

1-(3-Fluorophenyl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

- 1-(3-fluorophenyl)-2-methylpropan-1-amine
- SB46147
- Benzenemethanamine, 3-fluoro-α-(1-methylethyl)-
- 1-(3-Fluorophenyl)-2-methylpropan-1-amine
- MDL： MFCD12153854
- Inchi： 1S/C10H14FN/c1-7(2)10(12)8-4-3-5-9(11)6-8/h3-7,10H,12H2,1-2H3
- InChI Key： HMXNHQBIMAWDSQ-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(=C1)C(C(C)C)N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 136
XLogP3: 2.2
Topological Polar Surface Area: 26

1-(3-Fluorophenyl)-2-methylpropan-1-amine Pricemore >>

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